Cas no 895646-42-1 (2-{2-(4-ethoxyphenyl)-5H-12-oxa-1,3-diazatetraphen-4-ylsulfanyl}-N,N-diethylacetamide)

• Product Name: 2-{2-(4-ethoxyphenyl)-5H-12-oxa-1,3-diazatetraphen-4-ylsulfanyl}-N,N-diethylacetamide
• CAS No: 895646-42-1
• MF: C₂₉H₂₉N₃O₃S
• MW: 499.623865842819
• CID: 5964315
• PubChem ID: 18559894
• Update Time: 2025-07-09

2-{2-(4-ethoxyphenyl)-5H-12-oxa-1,3-diazatetraphen-4-ylsulfanyl}-N,N-diethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{2-(4-ethoxyphenyl)-5H-12-oxa-1,3-diazatetraphen-4-ylsulfanyl}-N,N-diethylacetamide
• YGOVXJAABILABK-UHFFFAOYSA-N
• 2-{[2-(4-ETHOXYPHENYL)-5H-12-OXA-1,3-DIAZATETRAPHEN-4-YL]SULFANYL}-N,N-DIETHYLACETAMIDE
• 2-[[14-(4-ethoxyphenyl)-11-oxa-13,15-diazatetracyclo[8.8.0.02,7.012,17]octadeca-1(10),2,4,6,8,12(17),13,15-octaen-16-yl]sulfanyl]-N,N-diethylacetamide
• F1608-0515
• AKOS001837264
• 2-((9-(4-ethoxyphenyl)-12H-benzo[5,6]chromeno[2,3-d]pyrimidin-11-yl)thio)-N,N-diethylacetamide
• 895646-42-1

• Inchi： 1S/C29H29N3O3S/c1-4-32(5-2)26(33)18-36-29-24-17-23-22-10-8-7-9-19(22)13-16-25(23)35-28(24)30-27(31-29)20-11-14-21(15-12-20)34-6-3/h7-16H,4-6,17-18H2,1-3H3
• InChI Key： YGOVXJAABILABK-UHFFFAOYSA-N
• SMILES： S(C([H])([H])C(N(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])[H])=O)C1C2=C(N=C(C3C([H])=C([H])C(=C([H])C=3[H])OC([H])([H])C([H])([H])[H])N=1)OC1C([H])=C([H])C3=C([H])C([H])=C([H])C([H])=C3C=1C2([H])[H]

Computed Properties

• Exact Mass: 499.19296297g/mol
• Monoisotopic Mass: 499.19296297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 89.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans Naphthopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans

Additional information on 2-{2-(4-ethoxyphenyl)-5H-12-oxa-1,3-diazatetraphen-4-ylsulfanyl}-N,N-diethylacetamide

Professional Introduction to Compound with CAS No. 895646-42-1 and Product Name: 2-{2-(4-ethoxyphenyl)-5H-12-oxa-1,3-diazatetraphen-4-ylsulfanyl}-N,N-diethylacetamide

The compound with the CAS number 895646-42-1 and the product name 2-{2-(4-ethoxyphenyl)-5H-12-oxa-1,3-diazatetraphen-4-ylsulfanyl}-N,N-diethylacetamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered attention for its potential applications in drug development and therapeutic interventions. The molecular framework of this compound incorporates several key functional groups, including an ethoxyphenyl moiety and a 5H-12-oxa-1,3-diazatetraphen core, which contribute to its unique chemical properties and biological activities.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The presence of a 5H-12-oxa-1,3-diazatetraphen scaffold in this compound suggests a potential for interaction with biological targets such as enzymes and receptors. This structural motif is known to exhibit favorable pharmacokinetic properties, making it an attractive candidate for further investigation. The N,N-diethylacetamide portion of the molecule further enhances its solubility and bioavailability, which are critical factors in drug formulation.

In the context of contemporary pharmaceutical research, the development of compounds with dual or multiple functionalities is a prevailing trend. The 4-ethoxyphenyl group in this molecule imparts additional biological activity, potentially enabling it to modulate multiple pathways simultaneously. This approach has shown promise in addressing complex diseases that involve multiple pathological mechanisms. Studies have indicated that ethoxyphenyl derivatives often exhibit inhibitory effects on various enzymes and can serve as lead compounds for the development of new drugs.

The sulfanyl group attached to the 5H-12-oxa-1,3-diazatetraphen core is another critical feature that contributes to the compound's reactivity and binding affinity. Sulfanyl-containing compounds are widely recognized for their role in medicinal chemistry due to their ability to form stable interactions with biological targets. This property makes them valuable candidates for drug discovery programs aimed at developing small-molecule inhibitors or agonists. The sulfanyl group can also participate in hydrogen bonding interactions, further enhancing the compound's binding specificity.

Advances in computational chemistry and molecular modeling have significantly accelerated the process of identifying promising drug candidates. These techniques allow researchers to predict the binding affinity and selectivity of compounds like 2-{2-(4-ethoxyphenyl)-5H-12-oxa-1,3-diazatraphen-4-ylsulfanyl}-N,N-diethylacetamide towards specific biological targets. By leveraging these computational tools, scientists can optimize the molecular structure to improve its pharmacological properties. This approach has been instrumental in reducing the time and cost associated with traditional drug discovery methods.

The synthesis of complex heterocyclic compounds like this one requires meticulous planning and expertise in organic chemistry. Recent methodologies have focused on developing more efficient synthetic routes that minimize side reactions and improve yield. Transition metal-catalyzed reactions have emerged as particularly useful tools in constructing intricate molecular frameworks. These catalytic methods often provide cleaner reactions with fewer byproducts, making them ideal for large-scale synthesis.

Biological evaluation of this compound has revealed intriguing properties that warrant further investigation. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes implicated in diseases such as cancer and inflammation. The ability of this compound to modulate these enzymatic pathways could make it a valuable asset in developing novel therapeutic strategies. Additionally, its structural features may allow it to cross biological membranes efficiently, enhancing its bioavailability.

In conclusion, the compound with CAS number 895646-42-1 and product name 2-{2-(4-ethoxyphenyl)-5H-12-oxa-1,3-diazatraphen-4-ylsulfanyl}-N,N-diethylacetamide represents a promising candidate for further exploration in pharmaceutical research. Its unique molecular structure, incorporating functional groups such as ethoxyphenyl, 5H-12 oxadiazatetraphen, and sulfanyl moieties, positions it as a versatile tool for drug development. Ongoing research efforts are expected to uncover additional applications for this compound, contributing to advancements in chemical biology and medicine.